Cas no 901586-07-0 (N-[(1-propylpiperidin-2-yl)methyl]propan-1-amine)

N-[(1-propylpiperidin-2-yl)methyl]propan-1-amine structure
901586-07-0 structure
Product Name:N-[(1-propylpiperidin-2-yl)methyl]propan-1-amine
CAS No:901586-07-0
MF:C12H26N2
MW:198.348243236542
CID:1949151
PubChem ID:17999018
Update Time:2025-04-21

N-[(1-propylpiperidin-2-yl)methyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(1-PROPYL-2-PIPERIDINYL)METHYL]-1-PROPANAMINE
    • N-[(1-propylpiperidin-2-yl)methyl]propan-1-amine
    • LogP
    • N-((1-Propylpiperidin-2-yl)methyl)propan-1-amine
    • A1-06033
    • 901586-07-0
    • DTXSID40592171
    • AKOS011873062
    • Inchi: 1S/C12H26N2/c1-3-8-13-11-12-7-5-6-10-14(12)9-4-2/h12-13H,3-11H2,1-2H3
    • InChI Key: UTCMMDRVXJOJHR-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCCCC1CNCCC

Computed Properties

  • Exact Mass: 198.209598838Da
  • Monoisotopic Mass: 198.209598838Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.3Ų
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